Cas no 2204252-93-5 (Boronic acid, B-(1-methyl-1H-pyrazolo[4,3-b]pyridin-6-yl)-)

• Product Name: Boronic acid, B-(1-methyl-1H-pyrazolo[4,3-b]pyridin-6-yl)-
• CAS No: 2204252-93-5
• MF: C₇H₈BN₃O₂
• MW: 176.968320846558
• CID: 6108221
• PubChem ID: 132342264
• Update Time: 2025-10-21

Boronic acid, B-(1-methyl-1H-pyrazolo[4,3-b]pyridin-6-yl)- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-(1-methyl-1H-pyrazolo[4,3-b]pyridin-6-yl)-
• {1-methyl-1H-pyrazolo[4,3-b]pyridin-6-yl}boronic acid
• EN300-702843
• 2204252-93-5

• Inchi： 1S/C7H8BN3O2/c1-11-7-2-5(8(12)13)3-9-6(7)4-10-11/h2-4,12-13H,1H3
• InChI Key： GYAPIZVBNHKKBR-UHFFFAOYSA-N
• SMILES： B(C1=CN=C2C=NN(C)C2=C1)(O)O

Computed Properties

• Exact Mass: 177.0709567g/mol
• Monoisotopic Mass: 177.0709567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.2Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 418.0±48.0 °C(Predicted)
• pka: 4.41±0.30(Predicted)

Additional information on Boronic acid, B-(1-methyl-1H-pyrazolo[4,3-b]pyridin-6-yl)-

Boronic acid, B-(1-methyl-1H-pyrazolo[4,3-b]pyridin-6-yl) (CAS No: 2204252-93-5) in Modern Chemical and Pharmaceutical Research

The compound Boronic acid, B-(1-methyl-1H-pyrazolo[4,3-b]pyridin-6-yl), identified by its CAS number 2204252-93-5, represents a significant advancement in the realm of chemical and pharmaceutical innovation. This heterocyclic boronic acid derivative has garnered considerable attention due to its unique structural properties and versatile applications in drug discovery, materials science, and catalysis. The molecular framework of this compound integrates a pyrazolo[4,3-b]pyridine core with a boronic acid functional group, creating a scaffold that exhibits remarkable reactivity and binding affinity.

In recent years, the development of novel boronic acid derivatives has been instrumental in the design of targeted therapies and diagnostic agents. The pyrazolo[4,3-b]pyridine moiety is particularly noteworthy for its ability to modulate biological pathways by interacting with specific proteins and enzymes. This has led to its incorporation into various pharmacophores that exhibit potent activity against a range of diseases, including cancer and inflammatory disorders. The boronic acid component further enhances the compound's utility by enabling reversible coordination with metal ions and other biomolecules, facilitating the development of innovative catalytic systems.

One of the most compelling aspects of Boronic acid, B-(1-methyl-1H-pyrazolo[4,3-b]pyridin-6-yl) is its potential in the field of medicinal chemistry. Boronic acids are well-known for their role as key intermediates in the synthesis of protease inhibitors, which have revolutionized the treatment of conditions such as HIV/AIDS and cancer. The structural features of this compound allow it to mimic natural substrates in enzymatic reactions, thereby inhibiting pathogenic processes without causing significant side effects. This has opened up new avenues for the development of precision medicine approaches.

The synthesis of Boronic acid, B-(1-methyl-1H-pyrazolo[4,3-b]pyridin-6-yl) involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-assisted cyclizations, have been employed to construct the complex heterocyclic core. These techniques not only enhance efficiency but also allow for the introduction of various substituents that can fine-tune the compound's biological activity. The use of computational tools in molecular modeling has further accelerated the optimization process by predicting binding interactions and metabolic stability.

Recent studies have highlighted the therapeutic potential of this compound in oncology. The pyrazolo[4,3-b]pyridine scaffold is known to exhibit anti-proliferative effects by interfering with key signaling pathways involved in cell growth and survival. Preclinical trials have demonstrated that derivatives of this structure can selectively target cancer cells while sparing healthy tissues. This selective toxicity is attributed to the precise binding affinity between the compound and tumor-specific biomarkers. The boronic acid moiety also plays a crucial role in these interactions by facilitating hydrogen bonding networks that enhance drug-receptor affinity.

Beyond its pharmaceutical applications, Boronic acid, B-(1-methyl-1H-pyrazolo[4,3-b]pyridin-6-yl) has shown promise in materials science. Boron-containing compounds are widely used in the development of advanced materials due to their ability to form stable coordination complexes with metals and other elements. These complexes exhibit unique properties such as luminescence, magnetism, and catalytic activity, making them valuable for applications in electronics, sensors, and energy storage devices. The structural versatility of this compound allows researchers to tailor its properties for specific material design requirements.

The environmental impact of using Boronic acid, B-(1-methyl-1H-pyrazolo[4,3-b]pyridin-6-yl) as a building block for pharmaceuticals and materials also deserves consideration. Modern synthetic strategies emphasize green chemistry principles by minimizing waste generation and reducing reliance on hazardous reagents. Solvent-free reactions and biocatalytic methods have been explored to enhance sustainability without compromising yield or purity. These approaches align with global efforts to develop environmentally friendly chemical processes that meet both industrial demands and ecological standards.

The future prospects for this compound are promising as ongoing research continues to uncover new applications and refine existing ones. Collaborative efforts between academia and industry are essential to translate laboratory discoveries into practical solutions that benefit society. By leveraging cutting-edge technologies such as artificial intelligence-driven drug design and high-throughput screening platforms, researchers can accelerate the development pipeline for novel therapeutics derived from this versatile scaffold.

In conclusion, Boronic acid, B-(1-methyl-1H-pyrazolo[4,3-b]pyridin-6-yl) (CAS No: 2204252-93-5) stands as a testament to the power of interdisciplinary innovation in chemical research. Its unique combination of structural features makes it an invaluable tool for addressing complex challenges in medicine and materials science alike. As our understanding of molecular interactions deepens further still,this compound will undoubtedly continue to inspire groundbreaking advancements across multiple scientific disciplines.